Cas no 2137667-16-2 (1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, 1,1-dimethylethyl ester)

• Product Name: 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, 1,1-dimethylethyl ester
• CAS No: 2137667-16-2
• MF: C₁₂H₂₁N₃O₂
• MW: 239.314042806625
• CID: 5297537
• Update Time: 2025-06-11

1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H21N3O2/c1-11(2,3)7-8-9(14-15-13-8)10(16)17-12(4,5)6/h7H2,1-6H3,(H,13,14,15)
• InChI Key： FFILJZBUUYGQBN-UHFFFAOYSA-N
• SMILES： N1C(C(OC(C)(C)C)=O)=C(CC(C)(C)C)N=N1

Additional information on 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, 1,1-dimethylethyl ester

Comprehensive Overview of 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, 1,1-dimethylethyl ester (CAS No. 2137667-16-2)

The compound 1H-1,2,3-Triazole-5-carboxylic acid, 4-(2,2-dimethylpropyl)-, 1,1-dimethylethyl ester (CAS 2137667-16-2) is a highly specialized triazole derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,3-triazole core and a tert-butyl ester group, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery and crop protection formulations, aligning with current trends in green chemistry and sustainable agriculture.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in medicinal chemistry and material science. The 4-(2,2-dimethylpropyl) substitution in this molecule enhances its lipophilicity, a critical factor for improving bioavailability in drug development. Laboratories frequently search for CAS 2137667-16-2 suppliers or inquire about its synthetic routes, reflecting its growing importance in high-value chemical synthesis. The compound's stability under various pH conditions also makes it suitable for formulation optimization studies.

From a technical perspective, the 1,1-dimethylethyl ester moiety serves as a protective group, enabling selective reactions at the carboxylic acid position. This feature is particularly valuable in peptide coupling and heterocyclic chemistry, addressing common challenges in multi-step organic synthesis. Analytical data shows the compound exhibits excellent purity profiles when synthesized using modern catalytic methods, meeting stringent requirements for pharmaceutical intermediates. Its structure-activity relationship (SAR) is frequently discussed in forums focused on small molecule therapeutics.

Environmental considerations surrounding 2137667-16-2 have gained attention, with researchers evaluating its biodegradation pathways and ecotoxicological profile. The compound's low volatility and moderate water solubility make it suitable for controlled-release applications, a hot topic in precision agriculture. Regulatory databases indicate compliance with major chemical safety standards, though proper handling protocols are recommended during laboratory use. These characteristics position it favorably compared to traditional azole fungicides in terms of environmental impact.

Innovative applications of 1H-1,2,3-Triazole-5-carboxylic acid derivatives extend to polymer modification and coating technologies, where their heterocyclic architecture improves material properties. Patent literature reveals growing interest in using this compound for developing UV-stabilizers and corrosion inhibitors, particularly in automotive coatings and electronic materials. The dimethylpropyl side chain contributes to enhanced thermal stability, a key parameter for industrial applications requiring high-performance additives.

Quality control aspects of CAS 2137667-16-2 involve advanced analytical techniques like HPLC-MS and NMR spectroscopy to verify structural integrity. Current market analysis shows steady growth in demand from contract research organizations (CROs) and specialty chemical manufacturers. The compound's scalable synthesis using click chemistry approaches has become a case study in process optimization literature, demonstrating efficient atom economy principles. These developments coincide with industry shifts toward cost-effective intermediates for targeted molecular design.

Emerging research explores the compound's potential in bioconjugation techniques for diagnostic probes and therapeutic antibodies. Its triazole ring serves as a robust linker in biomolecular engineering, addressing stability challenges in biological systems. The scientific community actively investigates its structure-property relationships through computational modeling and high-throughput screening platforms. Such studies contribute valuable data to cheminformatics databases, supporting rational drug design initiatives that dominate contemporary pharmaceutical research.